Cas no 2097960-51-3 (N1-(2-(4-methylpiperidin-1-yl)pyrimidin-4-yl)ethane-1,2-diamine)

• Product Name: N1-(2-(4-methylpiperidin-1-yl)pyrimidin-4-yl)ethane-1,2-diamine
• CAS No: 2097960-51-3
• MF: C₁₂H₂₁N₅
• MW: 235.328641653061
• CID: 5925567
• PubChem ID: 121204900
• Update Time: 2025-05-22

N1-(2-(4-methylpiperidin-1-yl)pyrimidin-4-yl)ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1-(2-(4-methylpiperidin-1-yl)pyrimidin-4-yl)ethane-1,2-diamine
• 1,2-Ethanediamine, N1-[2-(4-methyl-1-piperidinyl)-4-pyrimidinyl]-
• AKOS026713321
• F1912-0202
• 2097960-51-3

• Inchi： 1S/C12H21N5/c1-10-3-8-17(9-4-10)12-15-6-2-11(16-12)14-7-5-13/h2,6,10H,3-5,7-9,13H2,1H3,(H,14,15,16)
• InChI Key： NEVAZFODKCCAET-UHFFFAOYSA-N
• SMILES： C(NC1C=CN=C(N2CCC(C)CC2)N=1)CN

Computed Properties

• Exact Mass: 235.17969569g/mol
• Monoisotopic Mass: 235.17969569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.1Ų

Experimental Properties

• Density: 1.132±0.06 g/cm3(Predicted)
• Boiling Point: 448.1±51.0 °C(Predicted)
• pka: 9.15±0.10(Predicted)

Additional information on N1-(2-(4-methylpiperidin-1-yl)pyrimidin-4-yl)ethane-1,2-diamine

Comprehensive Overview of N1-(2-(4-methylpiperidin-1-yl)pyrimidin-4-yl)ethane-1,2-diamine (CAS No. 2097960-51-3)

The compound N1-(2-(4-methylpiperidin-1-yl)pyrimidin-4-yl)ethane-1,2-diamine (CAS No. 2097960-51-3) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a pyrimidine core linked to a 4-methylpiperidine moiety and an ethane-1,2-diamine side chain. This combination of functional groups makes it a subject of interest in pharmaceutical research, particularly in the development of targeted therapies. Researchers are increasingly exploring its potential applications in kinase inhibition and signal transduction modulation, areas that are currently trending in drug discovery.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in precision medicine. The structural attributes of N1-(2-(4-methylpiperidin-1-yl)pyrimidin-4-yl)ethane-1,2-diamine suggest its suitability for protein-ligand interactions, a hot topic in computational chemistry and AI-driven drug design. Its pyrimidine ring, a common pharmacophore, is often associated with anticancer and anti-inflammatory properties, aligning with user searches for "novel pyrimidine-based therapeutics" and "kinase inhibitors 2024."

The synthesis of CAS No. 2097960-51-3 involves multi-step organic reactions, including nucleophilic substitution and reductive amination, techniques frequently discussed in academic forums. Its 4-methylpiperidine component is notable for enhancing blood-brain barrier permeability, a key consideration in central nervous system (CNS) drug development. This feature has sparked interest in neurodegenerative disease research, a trending topic in health sciences.

From a commercial perspective, N1-(2-(4-methylpiperidin-1-yl)pyrimidin-4-yl)ethane-1,2-diamine is cataloged by leading chemical suppliers as a research-grade compound. Its purity and stability are critical for high-throughput screening (HTS), a method widely adopted in biotech startups and academic labs. Users often search for "buy pyrimidine derivatives" or "custom synthesis of CAS 2097960-51-3," reflecting its niche market demand.

Environmental and safety profiles of this compound are also under scrutiny, coinciding with growing public interest in green chemistry. While not classified as hazardous, its handling requires standard laboratory precautions. The inclusion of ethane-1,2-diamine in its structure warrants discussions on biodegradability, a frequently searched term in sustainable science communities.

In summary, N1-(2-(4-methylpiperidin-1-yl)pyrimidin-4-yl)ethane-1,2-diamine represents a convergence of medicinal chemistry and drug discovery innovation. Its relevance to personalized medicine and computational biology ensures its place in contemporary scientific discourse, addressing both academic curiosity and industrial applications.